Cas no 62512-02-1 (4-Isobenzofurancarboxylic acid,1,3-dihydro-5,7-dimethoxy-6-methyl-1-oxo-)

• Product Name: 4-Isobenzofurancarboxylic acid,1,3-dihydro-5,7-dimethoxy-6-methyl-1-oxo-
• CAS No: 62512-02-1
• MF: C₁₂H₁₂O₆
• MW: 252.220084190369
• CID: 442178
• Update Time: 2024-01-29

4-Isobenzofurancarboxylic acid,1,3-dihydro-5,7-dimethoxy-6-methyl-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Isobenzofurancarboxylic acid,1,3-dihydro-5,7-dimethoxy-6-methyl-1-oxo-
• 4-Isobenzofurancarboxylic acid, 1,3-dihydro-5,7-dimethoxy-6-methyl-1-oxo-

• Inchi： 1S/C12H12O6/c1-5-9(16-2)7(11(13)14)6-4-18-12(15)8(6)10(5)17-3/h4H2,1-3H3,(H,13,14)
• InChI Key： NBKBYJSBBYRCDQ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(C(O)=O)=C(OC)C(C)=C2OC)CO1

Computed Properties

• Exact Mass: 252.06336

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• Boiling Point: 546.5±50.0 °C(Predicted)
• PSA: 82.06
• pka: 3.70±0.20(Predicted)